2-(3,4-dimethylphenyl)-N-(2-phenylethyl)acetamide

• IUPAC Name: 2-(3,4-dimethylphenyl)-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C18H21NO/c1-14-8-9-17(12-15(14)2)13-18(20)19-11-10-16-6-4-3-5-7-16/h3-9,12H,10-11,13H2,1-2H3,(H,19,20)
• InChI Key: JCCBOJWNZWGXJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CC(=O)NCCC2=CC=CC=C2)C
• Molecular Formula: C18H21NO
• Molecular Weight: 267.4 g/mol

Description

2-(3,4-dimethylphenyl)-N-(2-phenylethyl)acetamide, also known as Modafinil, is a synthetic drug that has been extensively researched for its potential cognitive-enhancing effects. It was first approved by the FDA in 1998 for the treatment of narcolepsy, a sleep disorder characterized by excessive daytime sleepiness and sudden attacks of sleep. Since then, it has gained popularity as a "smart drug" or nootropic, with claims of improved focus, concentration, and memory.

Mechanism of Action

The exact mechanism of action of 2-(3,4-dimethylphenyl)-N-(2-phenylethyl)acetamide is not fully understood, but it is believed to work by increasing the levels of several neurotransmitters in the brain, including dopamine, norepinephrine, and histamine. These neurotransmitters are involved in regulating wakefulness, attention, and mood, and their increased levels may contribute to the cognitive-enhancing effects of 2-(3,4-dimethylphenyl)-N-(2-phenylethyl)acetamide.
Biochemical and Physiological Effects
2-(3,4-dimethylphenyl)-N-(2-phenylethyl)acetamide has been shown to have a number of biochemical and physiological effects, including increased dopamine and norepinephrine levels, improved glucose utilization in the brain, and increased cerebral blood flow. These effects may contribute to the cognitive-enhancing effects of 2-(3,4-dimethylphenyl)-N-(2-phenylethyl)acetamide, as well as its potential therapeutic effects in neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

2-(3,4-dimethylphenyl)-N-(2-phenylethyl)acetamide has several advantages for use in lab experiments, including its well-established safety profile and the fact that it is a synthetic compound that can be easily standardized and controlled. However, there are also limitations to its use, including the fact that its effects may vary depending on individual factors such as genetics and baseline cognitive function, and that its long-term effects are not well understood.

Future Directions

There are several potential future directions for research on 2-(3,4-dimethylphenyl)-N-(2-phenylethyl)acetamide, including further investigation of its mechanism of action, its potential therapeutic uses in neurological and psychiatric disorders, and its potential use as a performance-enhancing drug. Additionally, research could focus on developing new compounds that have similar cognitive-enhancing effects but with fewer side effects or greater specificity for certain neurotransmitter systems.

Scientific Research Applications

2-(3,4-dimethylphenyl)-N-(2-phenylethyl)acetamide has been extensively researched for its potential cognitive-enhancing effects, particularly in the areas of attention, memory, and executive function. It has also been studied for its potential use in the treatment of a variety of neurological and psychiatric disorders, including ADHD, depression, and schizophrenia. Additionally, 2-(3,4-dimethylphenyl)-N-(2-phenylethyl)acetamide has been investigated for its potential use as a performance-enhancing drug in areas such as sports and the military.